Cas no 66421-25-8 (5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester
• CAS No: 66421-25-8
• MF: C₁₈H₁₆N₂O₆
• MW: 356.329444885254
• CID: 388452
• PubChem ID: 21314970
• Update Time: 2025-04-19

5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester
• ethyl 3-[3-(5-ethoxycarbonyl-1,2-oxazol-3-yl)phenyl]-1,2-oxazole-5-carboxylate
• Diethyl 3,3'-(1,3-phenylene)di(1,2-oxazole-5-carboxylate)
• Diethyl 3,3'-(1,3-phenylene)bis(isoxazole-5-carboxylate)
• DTXSID10612239
• SCHEMBL11509779
• 66421-25-8

• Inchi： 1S/C18H16N2O6/c1-3-23-17(21)15-9-13(19-25-15)11-6-5-7-12(8-11)14-10-16(26-20-14)18(22)24-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： VNGZNDBFSHDBRZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC(C2C=CC=C(C3C=C(C(=O)OCC)ON=3)C=2)=N1

Computed Properties

• Exact Mass: 356.10083623g/mol
• Monoisotopic Mass: 356.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų